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Compound of Interest

Compound Name: Bzl-D-phe-ome hcl

CAS No.: 84028-90-0

Cat. No.: B613225 Get Quote

Bzl-D-Phe-OMe·HCl (N-Benzyl-D-Phenylalanine Methyl Ester Hydrochloride) is a specialized

amino acid derivative used primarily as a chiral building block in peptide synthesis and

medicinal chemistry.[1] While often classified as non-hazardous under GHS criteria for

transport, it must be handled as regulated chemical waste in a research setting.

Immediate Action Directive:

Waste Stream: Organic Chemical Waste (Solid or Liquid).

Disposal Method: High-Temperature Incineration.

Drain Disposal:STRICTLY PROHIBITED. Do not flush down laboratory sinks.

Chemical Profile & Hazard Identification
To ensure safe handling, you must verify the identity of the substance against the specific CAS

number. "Bzl" denotes a Benzyl group on the N-terminus, distinguishing it from unsubstituted

Phenylalanine esters.
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Parameter Technical Specification

Chemical Name
N-Benzyl-D-Phenylalanine Methyl Ester

Hydrochloride

Abbreviation Bzl-D-Phe-OMe[1][2][3][4][5]·HCl

CAS Number
84028-90-0 (Verify against label; often confused

with 13033-84-6)

Molecular Formula C₁₇H₁₉NO₂[1][5]·HCl

Physical State White to off-white crystalline powder

Solubility
Soluble in Methanol, DMSO, Water

(partial/hydrolysis risk)

GHS Classification

Not Classified as hazardous (OSHA HCS 2012).

Precautionary Handling: Treat as Irritant

(Skin/Eye/Respiratory).

Reactivity
Hygroscopic. Incompatible with strong oxidizing

agents and strong bases.

Expert Insight: While the SDS may state "Not Hazardous," the hydrochloride salt form can

generate acidic pH in aqueous solution. Always wear standard PPE (Nitrile gloves, safety

glasses, lab coat) to prevent contact dermatitis or inhalation of fine dust.

Standard Operating Procedure (SOP): Disposal
Protocols
This protocol adheres to RCRA (Resource Conservation and Recovery Act) guidelines for

"Cradle-to-Grave" chemical management.
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A. Solid Waste Disposal (Pure Substance)
Applicability: Expired reagents, contaminated solids, or spill cleanup debris.

Segregation: Isolate Bzl-D-Phe-OMe·HCl from oxidizers. Do not mix with

biomedical/biohazardous waste.

Packaging:

Place the substance in a clear, wide-mouth polyethylene (HDPE) or glass jar.

If the original container is intact and <500g, you may discard the entire container into the

waste stream.

Labeling:

Apply a hazardous waste tag.

Chemical Name: Write "N-Benzyl-D-Phenylalanine Methyl Ester HCl".

Hazard Checkbox: Check "Irritant" (if available) or "Non-regulated Organic Salt".

Composition: 100%.

Storage: Store in a satellite accumulation area (SAA) until pickup. Keep container closed

when not in use.

B. Liquid Waste Disposal (Reaction Mixtures/Solutions)
Applicability: HPLC waste, mother liquors, or dissolved reagents.[6]

Solvent Compatibility Check:

Halogenated Waste: If dissolved in DCM (Dichloromethane) or Chloroform.

Non-Halogenated Waste: If dissolved in Methanol, Ethanol, DMSO, or Ethyl Acetate.

Neutralization (Optional but Recommended):

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://patents.google.com/patent/JP2003137850A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If the solution is highly acidic due to the HCl salt, neutralize to pH 5–9 using Sodium

Bicarbonate (NaHCO₃) before adding to the waste carboy, only if your facility requires pH-

neutral organic waste. Otherwise, dispose directly.

Containerization:

Pour into the appropriate solvent waste carboy (e.g., "Non-Halogenated Organic Waste").

Do not overfill (leave 10% headspace).

Documentation: Record the estimated concentration of Bzl-D-Phe-OMe·HCl on the waste log

sheet.

Spill Management Workflow
In the event of a benchtop spill, follow this immediate containment logic to prevent laboratory

contamination.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Assess Hazard
(Quantity & Location)

Solid or Liquid?

Solid Powder

Powder

Liquid Solution

Solution

Gently Sweep/Scoop
Avoid Dust Generation

Place in Ziploc/Jar
Label as Solid Waste

Wash Area with
Soap & Water

Apply Inert Absorbent
(Vermiculite/Pads)

Collect Debris into
Sealed Container

Notify EHS / 
Log Incident

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b613225?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision matrix for immediate spill response.[7][8] Blue nodes indicate decision

points; Green outlined nodes indicate physical actions.

Empty Container Management
A container is considered "RCRA Empty" only when:

All wastes have been removed using common practices (pouring, pumping, aspirating).

No more than 2.5 centimeters (1 inch) of residue remains on the bottom.

Procedure:

Rinse: Triple rinse the bottle with a solvent capable of dissolving the residue (e.g.,

Methanol or Water).

Rinsate Disposal: Collect the first rinse as hazardous liquid waste. Subsequent rinses may

be drain-disposed if the solvent is water and non-hazardous.

Defacing: Cross out the original label. Mark "EMPTY."

Recycling: Place in glass/plastic recycling or trash, depending on local facility rules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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